Cas no 1804027-20-0 (5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile)

5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile is a specialized pyridine derivative featuring both amino and trifluoromethoxy functional groups, along with an acetonitrile moiety. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for compounds requiring trifluoromethoxy substitution. The presence of dual amino groups enhances reactivity, facilitating further derivatization, while the electron-withdrawing trifluoromethoxy group contributes to stability and bioactivity. This compound is well-suited for applications in medicinal chemistry, where its scaffold can serve as a building block for bioactive molecules. High purity and consistent quality ensure reliable performance in synthetic workflows.

5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile structure

1804027-20-0 structure

Product Name:5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile

CAS No:1804027-20-0

MF:C₉H₉F₃N₄O

MW:246.189171552658

CID:4930450

Update Time:2025-06-07

5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile
- Inchi： 1S/C9H9F3N4O/c10-9(11,12)17-8-5(1-2-13)6(15)4-16-7(8)3-14/h4H,1,3,14-15H2
- InChI Key： WKVQILDTHGXMNP-UHFFFAOYSA-N
- SMILES： FC(OC1C(CN)=NC=C(C=1CC#N)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 300
XLogP3: -0.1
Topological Polar Surface Area: 98

5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022003144-500mg	5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile	1804027-20-0	97%	500mg	$950.60	2022-04-02
Alichem	A022003144-1g	5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile	1804027-20-0	97%	1g	$1,629.60	2022-04-02

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Additional information on 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile

Introduction to 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804027-20-0)

5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile, with the CAS number 1804027-20-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile is characterized by a pyridine ring substituted with an amino group at the 5-position, an aminomethyl group at the 2-position, and a trifluoromethoxy group at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. The researchers found that it effectively scavenges free radicals and modulates key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound has significant anti-proliferative effects on various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of cell cycle progression and induction of apoptosis, making it a potential lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile have been extensively studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, it exhibits low toxicity in animal models, suggesting a favorable safety profile.

The synthesis of 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile has been optimized using modern synthetic methods to ensure high yield and purity. One common approach involves the sequential functionalization of a pyridine scaffold through multi-step reactions, including nucleophilic substitution, reductive amination, and cyanation. These synthetic strategies have been refined to minimize side reactions and improve overall efficiency.

In conclusion, 5-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804027-20-0) is an intriguing compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its pharmacological properties for clinical applications.